Cas no 62489-12-7 (Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-)

Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]- structure
62489-12-7 structure
Product Name:Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
CAS No:62489-12-7
MF:C18H15NO4S2
MW:373.446002244949
CID:443012
PubChem ID:20360609
Update Time:2025-04-19

Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
    • 4-[4-(benzenesulfonyl)phenyl]sulfonylaniline
    • DTXSID90606030
    • SCHEMBL11659821
    • 62489-12-7
    • 4-[4-(Benzenesulfonyl)benzene-1-sulfonyl]aniline
    • Inchi: 1S/C18H15NO4S2/c19-14-6-8-16(9-7-14)25(22,23)18-12-10-17(11-13-18)24(20,21)15-4-2-1-3-5-15/h1-13H,19H2
    • InChI Key: GHRVQUKBRUWDPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 373.04435
  • Monoisotopic Mass: 373.04425031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 94.3
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